1-[3-Nitro-5-(trifluoromethyl)phenyl]ethylamine

• IUPAC Name: 1-[3-nitro-5-(trifluoromethyl)phenyl]ethanamine
• InChI: InChI=1S/C9H9F3N2O2/c1-5(13)6-2-7(9(10,11)12)4-8(3-6)14(15)16/h2-5H,13H2,1H3
• InChI Key: RZBQSBXQOWBINI-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC(=CC(=C1)[N+](=O)[O-])C(F)(F)F)N
• Molecular Formula: C9H9F3N2O2
• Molecular Weight: 234.17 g/mol
• CAS No.: 1270542-79-4

Description

“1-[3-Nitro-5-(trifluoromethyl)phenyl]ethylamine” is a chemical compound with the molecular formula C9H9F3N2O2. It is used for pharmaceutical testing.

Physical and Chemical Properties Analysis

“this compound” has a molecular weight of 234.178g/mol, a Hydrogen Bond Donor Count of 1, a Hydrogen Bond Acceptor Count of 6, and a Rotatable Bond Count of 1.

Scientific Research Applications

Reactions with Amines

• The compound "1-[3-Nitro-5-(trifluoromethyl)phenyl]ethylamine" and its derivatives participate in various chemical reactions, including with amines. For instance, Sosnovskikh and Usachev (2001) explored the reactions of similar compounds with different amines, leading to various products like benzyl(2-hydroxyethyl,phenyl)amino-4,4,4-trifluoro-1-(2-hydroxy-5-nitrophenyl)but-2-en-1-ones (Sosnovskikh & Usachev, 2001).

Synthesis of Novel Compounds

• A method for synthesizing 3-nitro-2-phenyl-2-(trifluoromethyl)-2H-chromenes was proposed by Barkov et al. (2016). This process involves tandem condensation and demonstrates the conjugated addition reactions characteristic of these compounds, showing their potential in creating new chemical entities (Barkov et al., 2016).

Electronic Device Applications

• The nitroamine redox center, a feature of compounds like "this compound", has been utilized in molecular electronic devices. Chen et al. (1999) demonstrated the use of a molecule with a nitroamine redox center in an electronic device, exhibiting characteristics like negative differential resistance (Chen, Reed, Rawlett, & Tour, 1999).

Synthesis of Chromanes

• Korotaev et al. (2017) explored the highly diastereoselective synthesis of novel 2,3,4-trisubstituted chromanes using 3-nitro-2-trifluoro(trichloro)methyl- and 3-nitro-2-phenyl-2H-chromenes. This research highlights the use of these compounds in synthesizing structurally complex and potentially biologically active molecules (Korotaev, Kutyashev, Barkov, & Sosnovskikh, 2017).

Electrochemical and Antioxidant Studies

• Bougossa et al. (2020) synthesized a nitro-substituted bidentate Schiff base ligand and its nickel complex from a precursor similar to "this compound". This research demonstrated the ligand's electro-activity and potential antioxidant activity, indicating a wide range of applications in materials science and biochemistry (Bougossa et al., 2020).